[2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula: C9H18N4
• Molecular Weight: 182.27 g/mol
• IUPAC Name: N',N'-dimethyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C9H18N4/c1-8-9(7-11-12-8)6-10-4-5-13(2)3/h7,10H,4-6H2,1-3H3,(H,11,12)
• InChI Key: BHBFKIVPZDJJJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNCCN(C)C

Description

[2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine is a tertiary amine featuring a dimethylaminoethyl group linked to a 3-methyl-1H-pyrazol-4-ylmethyl moiety. Its molecular formula is C₉H₁₈N₄, with a molar mass of 182.27 g/mol . The compound’s structure combines a pyrazole ring (a five-membered heterocycle with two adjacent nitrogen atoms) with a flexible dimethylaminoethyl chain, which may enhance solubility in polar solvents and influence reactivity in chemical or biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine typically involves the reaction of 3-methyl-1H-pyrazole with a suitable dimethylaminoethylating agent. One common method is the alkylation of 3-methyl-1H-pyrazole with 2-chloro-N,N-dimethylethylamine under basic conditions. The reaction is usually carried out in a polar solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems can optimize reaction conditions, such as temperature and pressure, to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

[2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine: undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to yield amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: N-oxides

Reduction: Amine derivatives

Substitution: Various substituted pyrazole derivatives

Scientific Research Applications

[2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine is a complex organic molecule that has applications in drug development and medicinal chemistry. It contains a dimethylamino group attached to an ethyl chain, linked to a [(3-methyl-1H-pyrazol-4-yl)methyl]amine group. Prediction of Activity Spectra for Substances (PASS) program suggests that the compound may exhibit various pharmacological effects.

Potential applications

• Pharmaceutical Intermediate : [2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine is investigated for its potential as a pharmaceutical intermediate, and its derivatives may exhibit biological activities, including anti-inflammatory and antimicrobial properties.
• Ligand in enzyme interactions and receptor binding studies : This compound can be used as a ligand in the study of enzyme interactions and receptor binding in biological research. Its ability to form stable complexes with metal ions makes it useful in bioinorganic chemistry.
• Building block for synthesizing complex molecules : In chemistry, [2-(dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine is used as a building block for the synthesis of more complex molecules.
• Development of new materials : In the industrial sector, this compound can be used in developing new materials like polymers and coatings because it can undergo various chemical modifications.

Table of compounds sharing structural similarities

Compound Name	Structural Features	Notable Activities
3-Methylpyrazole	Pyrazole ring, methyl substituent	Antimicrobial
Dimethylethylamine	Dimethylamino group, ethyl chain	CNS stimulant
4-Aminoantipyrine	Amino group on antipyrine scaffold	Analgesic and antipyretic

Mechanism of Action

The mechanism of action of [2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby preventing substrate access and subsequent catalytic activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural and functional differences between [2-(dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine and related amines.

Table 1: Structural and Functional Comparison of Pyrazole-Containing Amines

Compound Name	Molecular Formula	Key Substituents	Notable Properties/Applications	References
[2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine	C₉H₁₈N₄	- 3-Methylpyrazole - Dimethylaminoethyl	High polarity; potential intermediate for pharmaceuticals or polymers
[2-(3,4-Dimethoxyphenyl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C₁₅H₂₁N₃O₂	- 3,4-Dimethoxyphenyl - Methylpyrazole	Increased aromaticity; potential CNS activity due to methoxy groups
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₂H₁₅N₅	- Pyridinyl - Cyclopropyl	Higher rigidity; used in kinase inhibitor synthesis (melting point: 104–107°C)
Ranitidine (N-[2-[[5-[(Dimethylamino)methyl]furfuryl]thio]ethyl]-N′-methyl-2-nitro-1,1-ethenediamine)	C₁₃H₂₂N₄O₃S	- Furanyl - Nitroethenediamine	Histamine H₂ receptor antagonist; clinical use for gastric acid reduction
5-(3,4-Dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine	C₁₂H₁₅N₃O₂	- 3,4-Dimethoxyphenyl	Lower polarity; safety concerns require medical consultation upon exposure

Impact of Substituents on Physicochemical Properties

• Polarity and Solubility: The dimethylaminoethyl group in the target compound enhances polarity compared to analogs like 5-(3,4-dimethoxyphenyl)-1-methyl-1H-pyrazol-4-amine, which lacks a charged amine group. This difference likely improves aqueous solubility, critical for pharmaceutical formulations .
• Aromatic vs. Aliphatic Chains: Compounds with aromatic substituents (e.g., [2-(3,4-dimethoxyphenyl)ethyl] derivatives) exhibit higher lipophilicity, favoring blood-brain barrier penetration, whereas aliphatic chains (e.g., dimethylaminoethyl) prioritize solubility in polar solvents .

Biological Activity

[2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine is a synthetic organic compound that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This compound contains a dimethylamino group and a pyrazole moiety, which contribute to its pharmacological properties. Understanding its biological activity is crucial for evaluating its potential therapeutic applications.

Chemical Structure and Properties

The chemical formula of the compound is $C_9H_{18}N_4$, with a molecular weight of 182.27 g/mol. Its structure can be represented as follows:

$$\text{Structure }\text{ 2 Dimethylamino ethyl 3 methyl 1H pyrazol 4 yl methyl amine}$$

Biological Activity Predictions

The biological activity of this compound has been predicted using computational methods, specifically the Prediction of Activity Spectra for Substances (PASS) program. These predictions suggest that the compound may exhibit various pharmacological effects, including:

• Antimicrobial Activity : Potential effectiveness against bacterial strains.
• CNS Activity : Possible central nervous system effects, such as stimulation or sedation.
• Anticonvulsant Properties : Potential use in treating seizures based on structural similarities to known anticonvulsants.

Interaction Studies

Studies have focused on the binding affinity of this compound to various biological targets. The presence of the dimethylamino group enhances its interaction with receptors and enzymes, leading to modulation of their activities. The pyrazole ring can engage in hydrogen bonding and π-π interactions, stabilizing the compound-target complex.

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds reveals unique properties attributed to the combination of functional groups in [2-(Dimethylamino)ethyl][(3-methyl-1H-pyrazol-4-yl)methyl]amine . The following table summarizes some similar compounds and their notable activities:

Compound Name	Structural Features	Notable Activities
3-Methylpyrazole	Pyrazole ring, methyl substituent	Antimicrobial
Dimethylethylamine	Dimethylamino group, ethyl chain	CNS stimulant
4-Aminoantipyrine	Amino group on an antipyrine scaffold	Analgesic and antipyretic

Case Studies and Research Findings

• Antimicrobial Studies :
  • Research indicates that compounds with similar pyrazole structures exhibit antimicrobial activity against Gram-positive and Gram-negative bacteria. For instance, studies have shown activity with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against pathogens like Staphylococcus aureus and Escherichia coli .
• CNS Activity :
  • A series of studies have investigated the CNS effects of related compounds, revealing a spectrum of activities from stimulation to depression. Specific derivatives demonstrated significant anticonvulsant properties in animal models, suggesting potential applications in epilepsy treatment .
• Structure-Activity Relationship (SAR) :
  • The SAR studies indicate that modifications on the dimethylamino or pyrazole groups can significantly influence biological activity. Electron-withdrawing groups tend to enhance activity while electron-donating groups may diminish it .